1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine

• Molecular Formula: C21H23ClN2O
• Molecular Weight: 354.9 g/mol
• IUPAC Name: (E)-3-(4-chlorophenyl)-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C21H23ClN2O/c1-16-4-3-5-20(17(16)2)23-12-14-24(15-13-23)21(25)11-8-18-6-9-19(22)10-7-18/h3-11H,12-15H2,1-2H3/b11-8+
• InChI Key: LQTQWUWQGOIHOC-DHZHZOJOSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)/C=C/C3=CC=C(C=C3)Cl)C
• SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C=CC3=CC=C(C=C3)Cl)C

Description

1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine, also known as CPDP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPDP belongs to the class of piperazine derivatives, which have been extensively studied for their various pharmacological activities.

Mechanism of Action

The exact mechanism of action of 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine is not fully understood. However, it is believed that 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine exerts its pharmacological effects by modulating the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine has also been shown to have an affinity for various receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects:
1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its analgesic, anti-inflammatory, and antidepressant effects. 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in the laboratory. 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine also has a high affinity for various receptors in the brain, which makes it a useful tool for studying the pharmacology of these receptors. However, there are also some limitations to using 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine in lab experiments. 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine has a relatively short half-life, which means that its effects may be short-lived. Additionally, 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine has not been extensively studied in humans, which makes it difficult to extrapolate its effects to humans.

Future Directions

There are several future directions for research on 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine. One area of research is to further investigate the mechanism of action of 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine and its effects on various neurotransmitters and receptors in the brain. Another area of research is to investigate the potential therapeutic applications of 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia. Additionally, future research could focus on developing new and more effective derivatives of 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine that have improved pharmacological properties.

Synthesis Methods

1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine can be synthesized by the reaction of 4-chloroacetophenone with 2,3-dimethylphenylpiperazine in the presence of a base. The resulting product is then treated with acryloyl chloride to obtain 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine. The overall yield of this synthesis method is around 60%.

Scientific Research Applications

1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to possess various pharmacological activities, including analgesic, anti-inflammatory, and antidepressant effects. 1-[3-(4-Chlorophenyl)acryloyl]-4-(2,3-dimethylphenyl)piperazine has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia.